2-Acetylamino-4-benzyloxy-benzoic acid benzyl ester

• CAS RN: 646450-91-1
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: benzyl 2-acetamido-4-phenylmethoxybenzoate
• InChI: InChI=1S/C23H21NO4/c1-17(25)24-22-14-20(27-15-18-8-4-2-5-9-18)12-13-21(22)23(26)28-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H,24,25)
• InChI Key: NMVLWDANQOXGMG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)OCC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3

Description

2-Acetylamino-4-benzyloxy-benzoic acid benzyl ester is a useful research compound. Its molecular formula is C23H21NO4 and its molecular weight is 375.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1.1 g (5.64 mmol) of 2-acetylamino-4-hydroxy-benzoic acid (preparation: Recl. Trav. Chim. Pays-Bas, 72, p195, 1953), 1.6 ml (13.53 mmol) of benzyl chloride, 3.9 g (28.18 mmol) of potassium carbonate in DMF (15 ml) was stirred at 80° C. for 17 h under argon. The reaction mixture was concentrated in vacuo and partitioned between CH2Cl2 and water. The layers were separated, the aqueous layer once extracted with CH2Cl2, the organic layers combined, washed with brine, dried over MgSO4 and concentrated in vacuo, to give 1.89 g (85.75%) of the desired 2-acetylamino-4-benzyloxy-benzoic acid benzyl ester as an off-white solid. ISP mass spectrum, m/e: 376.5 (M+1 calculated for C23H21NO4: 375.42).